Cas no 93597-87-6 (1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene)

• Product Name: 1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene
• CAS No: 93597-87-6
• MF: C₃₂H₂₀F₂O₄
• MW: 506.495615959167
• CID: 752638
• PubChem ID: 23114480
• Update Time: 2024-10-26

1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene Chemical and Physical Properties

Names and Identifiers

• Methanone, [1,4-phenylenebis(oxy-4,1-phenylene)]bis[(4-fluorophenyl)-
• [4-[4-[4-(4-fluorobenzoyl)phenoxy]phenoxy]phenyl]-(4-fluorophenyl)methanone
• 1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene
• [1,4-Phenylenebis(oxy-4,1-phenylene)]bis[(4-fluorophenyl)methanone]
• ((1,4-PHENYLENEBIS(OXY))BIS(4,1-PHENYLENE))BIS((4-FLUOROPHENYL)METHANONE)
• AS-84447
• E77765
• DTXSID50630679
• SCHEMBL3020544
• 93597-87-6
• Methanone, 1,1'-[1,4-phenylenebis(oxy-4,1-phenylene)]bis[1-(4-fluorophenyl)-

• Inchi： 1S/C32H20F2O4/c33-25-9-1-21(2-10-25)31(35)23-5-13-27(14-6-23)37-29-17-19-30(20-18-29)38-28-15-7-24(8-16-28)32(36)22-3-11-26(34)12-4-22/h1-20H
• InChI Key： RJCHKGCDVQEZCR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 506.13296544g/mol
• Monoisotopic Mass: 506.13296544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 7.9